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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the molecular

weight of 1,6-Heptanediol, a diol of interest in various chemical and pharmaceutical

applications. The guide covers the theoretical calculation of its molecular weight and outlines a

detailed experimental protocol for its empirical determination using Gas Chromatography-Mass

Spectrometry (GC-MS).

Theoretical Molecular Weight
The molecular weight of a compound is a fundamental chemical property, calculated from its

chemical formula and the atomic weights of its constituent elements.

Chemical Formula and Structure
1,6-Heptanediol is an aliphatic diol with the chemical formula C₇H₁₆O₂. Its structure consists of

a seven-carbon chain with hydroxyl groups at positions 1 and 6.

Calculation of Molecular Weight
The theoretical molecular weight is calculated by summing the atomic weights of all atoms in

the molecule. The standard atomic weights as recognized by the International Union of Pure

and Applied Chemistry (IUPAC) are used for this calculation.[1]

The calculation is as follows:
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Molecular Formula: C₇H₁₆O₂

Atomic weight of Carbon (C): 12.011 amu

Atomic weight of Hydrogen (H): 1.008 amu

Atomic weight of Oxygen (O): 15.999 amu

Molecular Weight = (7 × 12.011) + (16 × 1.008) + (2 × 15.999) Molecular Weight = 84.077 +

16.128 + 31.998 Molecular Weight = 132.203 g/mol

The publicly available data from various chemical databases confirms the molecular weight of

1,6-Heptanediol to be approximately 132.20 g/mol .

Logical Relationship: From Formula to Molecular Weight

Chemical Formula
(C₇H₁₆O₂)

Sum of Atomic Weights

7 x C
16 x H
2 x O

Atomic Weights
(C, H, O)

Molecular Weight
(132.203 g/mol)

Click to download full resolution via product page

Caption: Calculation of the theoretical molecular weight of 1,6-Heptanediol.

Experimental Determination of Molecular Weight
For empirical validation, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and

widely used analytical technique.[2][3][4] It combines the separation capabilities of gas

chromatography with the detection and identification power of mass spectrometry to provide

accurate molecular weight information and structural elucidation.[5][6]

Quantitative Data Summary
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The following table summarizes the key quantitative data for 1,6-Heptanediol.

Parameter Value Source

Chemical Formula C₇H₁₆O₂ -

Theoretical Molecular Weight 132.203 g/mol Calculated

Monoisotopic Mass 132.11503 g/mol PubChem

CAS Number 629-30-1 -

Experimental Protocol: GC-MS Analysis
Due to the presence of polar hydroxyl groups, direct analysis of diols by GC can result in poor

peak shape and tailing.[7] Therefore, a derivatization step is typically employed to increase the

volatility and thermal stability of the analyte.[3][5] Silylation, which replaces the active

hydrogens of the hydroxyl groups with a trimethylsilyl (TMS) group, is a common and effective

derivatization method.[5][8]

2.2.1. Sample Preparation and Derivatization

Sample Preparation: Accurately weigh approximately 1-2 mg of 1,6-Heptanediol into a

clean, dry glass vial.

Dissolution: Add 1 mL of a suitable aprotic solvent (e.g., pyridine, acetonitrile, or

dichloromethane) to dissolve the sample.

Derivatization Reagent: Add 200 µL of a silylating agent, such as N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to the

vial.[5]

Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete

derivatization.

Cooling: Allow the vial to cool to room temperature before injection into the GC-MS system.

2.2.2. GC-MS Instrumentation and Parameters
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The following table outlines a typical set of parameters for the GC-MS analysis of derivatized

1,6-Heptanediol. These parameters may require optimization based on the specific instrument

and column used.

Component Parameter

Gas Chromatograph

Column
DB-5ms (or equivalent non-polar column), 30 m

x 0.25 mm ID, 0.25 µm film thickness

Carrier Gas Helium, constant flow rate of 1.0 mL/min

Inlet Temperature 250°C

Injection Mode
Split (e.g., 50:1 split ratio) or Splitless,

depending on sample concentration

Injection Volume 1 µL

Oven Program
Initial temperature 70°C, hold for 2 min, ramp at

10°C/min to 280°C, hold for 5 min

Mass Spectrometer

Ion Source Electron Ionization (EI)

Ionization Energy 70 eV

Ion Source Temp. 230°C

Quadrupole Temp. 150°C

Mass Scan Range m/z 40-500

Solvent Delay
3-5 minutes (to prevent filament damage from

the solvent)

2.2.3. Data Analysis

The mass spectrum of the derivatized 1,6-Heptanediol will be analyzed to determine its

molecular weight. The molecular ion peak ([M]⁺) of the di-TMS derivative is expected. The
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molecular weight of the original 1,6-Heptanediol can be calculated by subtracting the mass of

the two TMS groups and adding the mass of the two replaced hydrogen atoms.

Mass of one TMS group (Si(CH₃)₃) = 73.1 g/mol

Mass of two TMS groups = 146.2 g/mol

Mass of two hydrogen atoms = 2.016 g/mol

Molecular Weight of 1,6-Heptanediol = (Molecular Weight of di-TMS derivative) - 146.2 +

2.016

Characteristic fragmentation patterns of the derivatized alcohol can also be used to confirm the

structure of the molecule.

Experimental Workflow: GC-MS Determination of Molecular Weight
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Caption: Workflow for the experimental determination of molecular weight.
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Conclusion
This guide has detailed both the theoretical calculation and a comprehensive experimental

protocol for determining the molecular weight of 1,6-Heptanediol. The theoretical value,

derived from its chemical formula, is 132.203 g/mol . For empirical verification, a robust GC-MS

method involving a silylation derivatization step has been presented. This protocol provides a

reliable framework for researchers and scientists in drug development and other fields to

accurately characterize this important diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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